Cas no 1804785-52-1 (Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804785-52-1
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4838693
• Update Time: 2025-10-31

Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H12F3NO4/c1-4-18-10(16)7-8(19-11(12,13)14)6(2)5-15-9(7)17-3/h5H,4H2,1-3H3
• InChI Key： NYHLDJKXDJGDFE-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CN=C(C=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate, also known by its CAS number 1804785-52-1, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. In recent years, advancements in synthetic methodologies and its application in drug discovery have further solidified its importance in the scientific community.

The molecular structure of Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate is characterized by a pyridine ring substituted with a trifluoromethoxy group at the 4-position, a methoxy group at the 2-position, a methyl group at the 5-position, and an ethoxycarbonyl group at the 3-position. This arrangement of substituents contributes to its distinct electronic properties and reactivity. The trifluoromethoxy group, in particular, imparts high electron-withdrawing effects, which can significantly influence the compound's interactions with biological systems.

Recent studies have explored the synthesis of Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate through various routes, including Suzuki coupling reactions and other cross-coupling techniques. These methods have not only improved the efficiency of synthesis but also enabled the incorporation of additional functional groups for enhanced biological activity. For instance, researchers have successfully synthesized derivatives with improved solubility and bioavailability, making them more suitable for therapeutic applications.

In terms of applications, Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate has shown potential as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate key cellular pathways and interact with specific protein targets has been extensively studied. For example, recent findings indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic inflammatory diseases.

Moreover, the compound's role in agrochemicals cannot be overlooked. Its ability to inhibit key enzymes involved in plant pathogenesis has led to its exploration as a potential fungicide or herbicide. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling plant pathogens without adverse effects on non-target organisms.

Another area where Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate has shown promise is in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to emit light at specific wavelengths could be advantageous.

The structural versatility of Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate also lends itself to further modifications for enhanced functionality. By altering substituents or introducing new functional groups, scientists can tailor its properties for specific applications. For instance, introducing hydrophilic groups could improve its solubility in aqueous environments, making it more suitable for biomedical applications.

In conclusion, Ethyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities continue to drive research into its potential uses. As advancements in synthetic chemistry and materials science progress, this compound is expected to play an increasingly important role in both academic and industrial settings.